1-(1,3-Benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile

• Molecular Formula: C19H17N3O
• Molecular Weight: 303.4 g/mol
• IUPAC Name: 1-(1,3-benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile
• InChI: InChI=1S/C19H17N3O/c20-14-19(15-6-2-1-3-7-15)10-12-22(13-11-19)18-21-16-8-4-5-9-17(16)23-18/h1-9H,10-13H2
• InChI Key: LGOJLYXHORLPMR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(C#N)C2=CC=CC=C2)C3=NC4=CC=CC=C4O3

Description

1-(1,3-Benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile is a heterocyclic compound that features a benzoxazole ring fused with a piperidine ring and a phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(1,3-Benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile typically involves the condensation of 2-aminophenol with a suitable carbonyl compound to form the benzoxazole ringCommon reagents used in these reactions include aldehydes, ketones, acids, and alcohols .

Industrial Production Methods

Industrial production methods for this compound may involve the use of catalysts such as nanocatalysts, metal catalysts, and ionic liquid catalysts to enhance the efficiency and yield of the reactions . The reactions are often carried out under controlled conditions to ensure the purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

1-(1,3-Benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reagents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo substitution reactions, where functional groups are replaced by other groups using reagents like halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., sodium borohydride), and halogens (e.g., chlorine). The reactions are typically carried out under controlled temperatures and pressures to ensure optimal yields and selectivity .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the formation of various substituted benzoxazole derivatives .

Scientific Research Applications

1-(1,3-Benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and materials.

Biology: It is studied for its potential biological activities, such as antimicrobial, antifungal, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: It is used in the development of new materials with specific properties, such as fluorescence and conductivity.

Mechanism of Action

The mechanism of action of 1-(1,3-Benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in disease pathways, thereby exerting its therapeutic effects .

Comparison with Similar Compounds

Similar Compounds

1-(5,7-Dichloro-1,3-benzoxazol-2-yl)-1H-pyrazolo[3,4-b]quinoline: Known for its antibacterial and antioxidant activities.

6-(1,3-Benzoxazol-2-yl)-5-methylthieno[2,3-d]pyrimidine: Exhibits antimicrobial activity against various strains of bacteria and fungi.

Uniqueness

1-(1,3-Benzoxazol-2-yl)-4-phenylpiperidine-4-carbonitrile is unique due to its specific structural features, which confer distinct chemical and biological properties. Its combination of a benzoxazole ring with a piperidine and phenyl group makes it a versatile compound for various applications in research and industry .